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Both MLT-231 and JNJ-67856633 are potent and selective allosteric inhibitors of the MALT1
paracaspase.[1][2] They function by binding to a site distinct from the active site, inducing a
conformational change that inhibits the proteolytic activity of MALT1. This, in turn, blocks the
cleavage of its substrates, such as BCL10 and RelB, which are essential for the activation of
the canonical NF-kB pathway.[1][3] The inhibition of MALT1-dependent signaling leads to the
suppression of downstream cellular processes, including cell proliferation and survival,
particularly in malignancies driven by chronic B-cell receptor signaling, such as Activated B-Cell
like (ABC) subtype of Diffuse Large B-Cell Lymphoma (DLBCL).[4][5]

JNJ-67856633 has also been shown to inhibit MALT1-dependent signaling that results in the
reduction of interleukin-10 (IL-10) and the upregulation of interferon (IFN), which can lead to
the inhibition of JAK/STAT signaling.[3]

Biochemical and Cellular Activity

The following table summarizes the in vitro biochemical and cellular activities of MLT-231 and
JNJ-67856633 based on publicly available data.
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Parameter MLT-231 JNJ-67856633 (Safimaltib)

Target MALT1 Paracaspase MALT1 Paracaspase

Mechanism Allosteric Inhibitor Allosteric Inhibitor (mixed-type)

Biochemical IC50 9 nM 22.4nM, 74 nM

Cellular BCL10 Cleavage IC50 160 nM Data not specified, but inhibits
cleavage

Cellular IL-10 Secretion IC50 Data not available 77 nM

Cellular IL-6 Secretion IC50 Data not available 114 nM

Affected Cell Lines

OCI-Ly3 (ABC-DLBCL)

OCI-Ly3, OCI-Ly10, TMDS,
HBL-1, REC-1 (ABC-DLBCL
with CD79b and/or CARD11

mutations)

Key Downstream Effects

Inhibition of NF-kB target gene

IRF4 expression

Inhibition of NF-kB and
JAK/STAT signaling,
decreased IL-10, increased
IFN

In Vivo Efficacy and Pharmacokinetics

Both compounds have demonstrated anti-tumor activity in preclinical xenograft models of ABC-

DLBCL.
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Parameter MLT-231 JNJ-67856633 (Safimaltib)
CARD11-mutant and CD79b-
Xenograft Model ABC-DLBCL type
mutant ABC-DLBCL
i Dose-dependent tumor growth
Observed Effect Tumor stasis o
inhibition
Bioavailability (Mouse) 99% (3 mg/kg, p.o.) Good bioavailability
Bioavailability (Rat) 61% (3 mg/kg, p.o.) Good bioavailability
. Phase 1 (single agent and in
Clinical Development No development reported

combination with Ibrutinib)[6]

Signaling Pathway and Experimental Workflow

Diagrams

To visualize the mechanism of action and experimental evaluation of these inhibitors, the

following diagrams are provided.
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MALT1 Signaling Pathway Inhibition.
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Preclinical Evaluation Workflow.

Experimental Protocols

The following sections detail the general methodologies for the key experiments cited in the
comparison of MLT-231 and JNJ-67856633.
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MALT1 Biochemical Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compounds
against purified MALT1 enzyme.

Protocol:

e Recombinant human MALT1 enzyme is incubated with a fluorogenic substrate, such as Ac-
LRSR-AMC.

e The test compound (MLT-231 or JNJ-67856633) is added at various concentrations.

e The enzymatic reaction is initiated, and the cleavage of the fluorogenic substrate is
monitored over time by measuring the fluorescence intensity at the appropriate excitation
and emission wavelengths (e.g., 360 nm excitation and 460 nm emission).[7]

e The rate of substrate cleavage is calculated for each compound concentration.

e The IC50 value is determined by plotting the percentage of MALTL1 inhibition against the
logarithm of the compound concentration and fitting the data to a dose-response curve.

BCL10 Cleavage Assay

Objective: To assess the ability of the compounds to inhibit MALT1-mediated cleavage of its
substrate BCL10 in a cellular context.

Protocol:

A suitable cell line, such as the ABC-DLBCL cell line OCI-Ly3, is cultured.

The cells are treated with various concentrations of the test compound for a specified period.

Following treatment, the cells are lysed, and the protein extracts are collected.

The protein lysates are separated by SDS-PAGE and transferred to a membrane for Western
blotting.
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e The membrane is probed with an antibody specific for BCL10, which can detect both the full-
length and the cleaved forms of the protein.

e The band intensities for full-length and cleaved BCL10 are quantified, and the IC50 for the
inhibition of BCL10 cleavage is calculated.[8][9]

Cell Proliferation Assay

Objective: To evaluate the effect of the compounds on the proliferation of cancer cell lines.

Protocol:

ABC-DLBCL cells (e.g., OCI-Ly3, OCI-Ly10) are seeded in 96-well plates.
e The cells are treated with a range of concentrations of MLT-231 or JNJ-67856633.

o After a defined incubation period (e.g., 72 hours), a viability reagent (e.g., CellTiter-Glo®,
MTT) is added to each well.[10]

e The luminescence or absorbance is measured using a plate reader, which correlates with the
number of viable cells.

e The concentration of the compound that inhibits cell proliferation by 50% (GI150) is
determined from the dose-response curve.

ABC-DLBCL Xenograft Model

Objective: To assess the in vivo anti-tumor efficacy of the compounds.
Protocol:

e Immunocompromised mice (e.g., NOD-SCID) are subcutaneously or intravenously injected
with a suspension of ABC-DLBCL cells (e.g., OCI-Ly10).[1][11]

e Once tumors are established and reach a palpable size, the mice are randomized into
vehicle control and treatment groups.
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e The treatment groups receive the test compound (MLT-231 or JNJ-67856633) via a specified
route (e.g., oral gavage) and schedule.

e Tumor volume is measured regularly using calipers throughout the study.
» At the end of the study, the mice are euthanized, and the tumors are excised and weighed.

o The anti-tumor efficacy is evaluated by comparing the tumor growth in the treated groups to
the vehicle control group.

Conclusion

Both MLT-231 and JNJ-67856633 are potent allosteric inhibitors of MALT1 with demonstrated
preclinical activity against ABC-DLBCL models. JNJ-67856633 has progressed to Phase 1
clinical trials, indicating its potential as a therapeutic agent. The data presented in this guide
provides a foundation for researchers to compare these two molecules and to inform the
design of future studies in the field of MALT1-targeted therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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